Cas no 68181-17-9 ( SPDP )

SPDP (SPDP crosslinker) is a short chain crosslinker, which can form a degradable (reducible) disulfide bond with cysteine sulfhydryl groups through NHS ester and pyridyl dithiol reactive groups to achieve the combination of amine and sulfhydryl groups SPDP (SPDP crosslinker) is a kind of degradable ADC linker, which can be used to synthesize antibody coupled active molecules (ADCs)

SPDP structure

Product Name: SPDP

CAS No:68181-17-9

Molecular Formula:C₁₂H₁₂N₂O₄S₂

Molecular Weight:312.3647

MDL:MFCD00009636

CID:512503

PubChem ID:87561636

SPDP Properties

Names and Identifiers

- Propanoic acid,3-(2-pyridinyldithio)-, 2,5-dioxo-1-pyrrolidinyl ester
- 3-(2-Pyridyldithio)propionic Acid N-Succinimidyl Ester
- N-Succinimidyl 3-(2-Pyridyldithio)propionate
- Spdp
- (2,5-dioxopyrrolidin-1-yl) 3-(pyridin-2-yldisulfanyl)propanoate
- 3-(2-Pyridyldithio)p
- 3-(2-Pyridyldithio)propionic acid N-hydroxysuccinimide ester
- 3-(2-PYRIDYLDITHIO)-PROPIONIC ACID N-HYDROXYSUCCINIMIDE ESTER CRYSTALLINE
- 3-(2-Pyridyldithio)-propionicacid-OSu
- LC-SPDP
- N-Succinimidyl 3-(Pyridin-2yldithio)-propionate(SPDP)
- N-succinimidyl-3-(2-pyridyldisulfanyl)propionate
- SPDP Crosslinker
- (SPDP)
- N-Succinimidyl 3-[2-pyridyldithio]propionate
- 1-[1-Oxo-3-(2-pyridyldithio)propoxy]pyrrolidine-2,5-dione
- 3-(2-Pyridyldithio)-propionic acid-osu
- 2OHG8V08NL
- NSC677449
- 2,5-dioxopyrrolidin-1-yl 3-(pyridin-2-yldisulfanyl)propanoate
- Succinimidyl 3-(2-pyridyldithio)propionate
- 3-(Pyridin-2-yldisulfanyl)-propionic acid-OSu;SPDP
- (2,5-dioxopyrrolidin-1-yl) 3-(2-p
- SPDP
- FT-0613591
- CS-5649
- SPDP Crosslinker pound>> SPDP Cross linker pound>> SPDP Cross-linker
- 1-(1-Oxo-3-(2-pyridyldithio)propoxy)pyrrolidine-2,5-dione
- SCHEMBL42368
- BP-22650
- MFCD00009636
- 3-(2-Pyridyldithio)propionic acid N-hydroxysuccinimide ester, >=95%, powder
- UNII-2OHG8V08NL
- JWDFQMWEFLOOED-UHFFFAOYSA-N
- HY-100216
- (2,5-dioxopyrrolidin-1-yl) 3-(2-pyridyldisulfanyl)propanoate
- 2,5-Dioxo-1-pyrrolidinyl 3-(2-Pyridyldisulfanyl)propanoate
- 2,5-Pyrrolidinedione, 1-(1-oxo-3-(2-pyridinyldithio)propoxy)-
- PD056869
- BCP21722
- NSC-344485
- SY034492
- SPDP (SPDP Crosslinker)
- AS-55794
- NSC 344485
- SPDP NHS ester
- DTXSID60218366
- AKOS015898576
- NS00036462
- PROPANOIC ACID, 3-(2-PYRIDINYLDITHIO)-, 2,5-DIOXO-1-PYRROLIDINYL ESTER
- 68181-17-9
- Q27255230
- H10321
- 3-(2-Pyridyldithio)propionic Acid N-Succinimidyl Ester;SPDP
- A867109
- P2814
- N-HYDROXYSUCCINIMIDYL 3-(2-PYRIDYLDITHIO)PROPIONATE
- SPDP (2mg*5)
- NSC344485
- (SPDP);N-Succinimidyl 3-[2-pyridyldithio]propionate
- LCZC353
- N-Succinimidyl 3-[2-pyridyldithio]-propionate
- EINECS 269-034-3
- AMY31084
- SPDP-OSU
- SUCCINIMIDYL 3-(((2-PYRIDYL)THIO)THIO)PROPIONATE
- SPDP acid NHS ester
- 1-[1-oxo-3-(2-pyridyldithio)propoxy]pyrrolidine-2,5-dione
- DTXCID80140857
- DA-67715
- N-succinilimidyl 3-(2-pyridylthio)propionate
- SIPDTP
- SPDP?
- +Expand
- MDL： MFCD00009636
- InChIKey： JWDFQMWEFLOOED-UHFFFAOYSA-N
- Inchi： 1S/C12H12N2O4S2/c15-10-4-5-11(16)14(10)18-12(17)6-8-19-20-9-3-1-2-7-13-9/h1-3,7H,4-6,8H2
- SMILES： S(C([H])([H])C([H])([H])C(=O)ON1C(C([H])([H])C([H])([H])C1=O)=O)SC1=C([H])C([H])=C([H])C([H])=N1

Computed Properties

Exact Mass: 312.023849g/mol
Surface Charge: 0
XLogP3: 0.7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 7
Monoisotopic Mass: 312.023849g/mol
Monoisotopic Mass: 312.023849g/mol
Topological Polar Surface Area: 127Å²
Heavy Atom Count: 20
Complexity: 376
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

LogP: 1.75710
PSA: 127.17000
Boiling Point: 465.9℃/760mmHg
Melting Point: 87.0 to 91.0 deg-C
Vapor Pressure: 0.0±1.2 mmHg at 25°C
Flash Point: 235.6±31.5 °C
Solubility: acetone: 50 mg/mL
Color/Form: Solids.
Solubility: Not determined.
Sensitiveness: Sensitive to heat; Sensitive to light; Sensitive to humidity
Density: 1.5±0.1 g/cm3

SPDP Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AC96840-100mg	N-Succinimidyl 3-(2-Pyridyldithio)propionate	68181-17-9	95%	100mg	$5.00	2024-04-19
abcr	AB261819-250 mg	N-Succinimidyl 3-(2-pyridyldithio)propionate, 98%; .	68181-17-9	98%	250mg	€423.80	2023-04-27
Apollo Scientific	BICL210-100mg	N-Succinimidyl 3-(2-pyridyldithio)propionate	68181-17-9		100mg	£220.00	2023-08-31
Chemenu	CM191576-100mg	SPDP (SPDP Crosslinker)	68181-17-9	95%	100mg	$179	2021-08-05
ChemScence	CS-5649-250mg	SPDP	68181-17-9	98.45%	250mg	$41.0	2022-04-26
DC Chemicals	DC22635-100 mg	SPDP	68181-17-9	>98%	100mg	$150.0	2022-02-28
eNovation Chemicals LLC	D389865-500g	3-(2-Pyridyldithio)propionic acid N-hydroxysuccinimide ester	68181-17-9	95%	500g	$3250	2022-10-16
MedChemExpress	HY-100216-10mg	SPDP	68181-17-9	≥98.0%	10mg	￥550	2024-04-18
S e l l e c k ZHONG GUO	S0564-10mg	SPDP	68181-17-9	98.47%	10mg	¥570.81	2023-09-15
TRC	P996850-50mg	3-(2-Pyridyldithio)propionic Acid N-Succinimidyl Ester	68181-17-9		50mg	$ 63.00	2023-09-06

SPDP Suppliers

Tanzhenbio

Audited Supplier

(CAS:68181-17-9)

MR./MRS.:WU JING LI

Phone:13758194781

Email:wudegui@tanzhenbio.com

JU SHENG HUA XUE YAN JIU YUAN

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(CAS:68181-17-9)

MR./MRS.:CHEN PAN

Phone:18064118002

Email:1400838822@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:68181-17-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Nantong Zhonghe Chemical New Material Co.LTD

Audited Supplier

(CAS:68181-17-9)

MR./MRS.:HU GE BING

Phone:13003551299

Email:2369399482@qq.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:68181-17-9)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:68181-17-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Metin Uz,Surya K. Mallapragada,Sacide Alsoy Altinkaya RSC Adv. 2015 5 43515
2. Immunocomplex-immobilization technique

Sven Oscarsson,Jan Carlsson Analyst 1991 116 787
3. Synthesis of thermo-responsive polymer–protein conjugates through disulfide bonding

Hui Tan,Lingling Zhao,Wenlan Liu,Lijie Ren,Suiyi Xu,Lei Chen,Weiping Li RSC Adv. 2014 4 60413
4. Aptamers vs. antibodies as capture probes in optical porous silicon biosensors

Sofia Arshavsky-Graham,Katharina Urmann,Rachel Salama,Naama Massad-Ivanir,Johanna-Gabriela Walter,Thomas Scheper,Ester Segal Analyst 2020 145 4991
5. Fundamentals and application of ordered molecular assemblies to affinity biosensing

Zimple Matharu,Amay Jairaj Bandodkar,Vinay Gupta,Bansi Dhar Malhotra Chem. Soc. Rev. 2012 41 1363
6. Bacterial magnetic nanoparticles as drug carriers

Lin Guo,Ji Huang,Xin Zhang,Ying Li,Limin Zheng J. Mater. Chem. 2008 18 5993
7. Highly uniform self-assembled monolayers of silver nanospheres for the sensitive and quantitative detection of glutathione by SERS

Cailing Jiang,Feixiang Huang,Yi Chen,Li Jiang Dalton Trans. 2021 50 10436
8. Design, functionalization strategies and biomedical applications of targeted biodegradable/biocompatible polymer-based nanocarriers for drug delivery

Julien Nicolas,Simona Mura,Davide Brambilla,Nicolas Mackiewicz,Patrick Couvreur Chem. Soc. Rev. 2013 42 1147
9. A magnetic microchip for controlled transport of attomole levels of proteins

LarsErik Johansson,Klas Gunnarsson,Stojanka Bijelovic,Kristofer Eriksson,Alessandro Surpi,Emmanuelle G?thelid,Peter Svedlindh,Sven Oscarsson Lab Chip 2010 10 654

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:68181-17-9) SPDP

Purity:99%

Quantity:5g

Price($):375.0